Beryllium--tantalum (1/1)

• CAS No.: 64544-44-1
• Molecular Formula: BeTa
• Molecular Weight: 189.9601 g/mol
• IUPAC Name: beryllium;tantalum
• InChI: InChI=1S/Be.Ta
• InChI Key: MKLDNBMOMTWQRN-UHFFFAOYSA-N
• Canonical SMILES: [Be].[Ta]

Description

Beryllium-Tantalum (1/1) is an intermetallic compound with a stoichiometric ratio of 1:1 between beryllium (Be) and tantalum (Ta). Beryllium, a lightweight alkaline earth metal, is valued for its high stiffness-to-weight ratio and thermal stability, while tantalum, a refractory metal, is renowned for its exceptional corrosion resistance, high melting point (3,017°C), and ductility . However, synthesis challenges, such as beryllium’s toxicity and the high melting points of both elements, likely necessitate specialized techniques like powder metallurgy or vacuum arc melting .

Preparation Methods

Synthetic Routes and Reaction Conditions: Beryllium–tantalum (1/1) can be synthesized through several methods, including metallothermic reduction and molten salt electrolysis. In metallothermic reduction, reactive metals such as magnesium or sodium are used to reduce beryllium and tantalum oxides to their metallic forms. The reaction typically occurs at high temperatures in an inert atmosphere to prevent oxidation.

Industrial Production Methods: Industrial production of beryllium–tantalum (1/1) often involves the reduction of beryllium and tantalum oxides using carbon or other reducing agents. The process is carried out in a high-temperature furnace, and the resulting metal is purified through electrolysis or other refining techniques.

Chemical Reactions Analysis

Types of Reactions: Beryllium–tantalum (1/1) undergoes various chemical reactions, including oxidation, reduction, and substitution. Beryllium is known to form a protective oxide layer, which makes it resistant to further oxidation. Tantalum, on the other hand, is highly resistant to corrosion and oxidation due to its stable oxide layer.

Common Reagents and Conditions: Common reagents used in reactions with beryllium–tantalum (1/1) include acids such as hydrochloric acid and sulfuric acid, which can dissolve the protective oxide layers and allow further reactions. The compound can also react with halogens to form halides.

Major Products: The major products formed from reactions involving beryllium–tantalum (1/1) include beryllium oxide, tantalum oxide, and various halides. These products are often used in further chemical processes or as materials in industrial applications.

Scientific Research Applications

Beryllium–tantalum (1/1) has a wide range of scientific research applications. In chemistry, it is used as a catalyst in various reactions due to its unique properties. In biology and medicine, the compound is studied for its potential use in medical devices and implants due to its biocompatibility and resistance to corrosion. In industry, beryllium–tantalum (1/1) is used in the production of high-performance alloys and electronic components.

Mechanism of Action

The mechanism of action of beryllium–tantalum (1/1) involves its interaction with molecular targets and pathways in various applications. In catalysis, the compound provides active sites for chemical reactions, enhancing reaction rates and selectivity. In medical applications, its biocompatibility and resistance to corrosion make it suitable for use in implants and other devices.

Comparison with Similar Compounds

Comparison with Similar Compounds

Beryllium-Based Alloys and Compounds

• Beryllium-Aluminum (Be-Al) Alloys :

  • Properties : High specific stiffness, low density (~2.1 g/cm³), and good thermal conductivity (~200 W/m·K).
  • Applications : Aerospace components, precision instruments.
  • Limitations : Susceptibility to stress corrosion cracking and toxicity concerns during machining .
• Beryllium-Copper (Be-Cu) Alloys: Properties: Excellent electrical conductivity (~20–50% IACS), high tensile strength (up to 1,400 MPa), and non-sparking behavior. Applications: Electrical connectors, springs, and explosive-environment tools. Limitations: High cost and beryllium-related occupational hazards .

Tantalum-Based Compounds

• Tantalum Carbide (TaC) :

  • Properties : Extreme hardness (~15–18 GPa), ultra-high melting point (~3,980°C), and good thermal stability.
  • Applications : Cutting tools, coatings for jet engine components.
  • Limitations : Brittleness and high density (~14.3 g/cm³) .

• Tantalum Pentoxide (Ta₂O₅) :

  • Properties : High dielectric constant (~25), chemical inertness, and optical transparency.
  • Applications : Capacitors, anti-reflective coatings, and biomedical implants.
  • Limitations : Low fracture toughness and processing complexity .

Other Refractory Intermetallics

• Tantalum-Niobium (Ta-Nb) Alloys :

  • Properties : Retains tantalum’s corrosion resistance with improved ductility.
  • Applications : Chemical processing equipment.
  • Limitations : Moderate density (~8.6 g/cm³) and cost .

• Titanium-Tantalum (Ti-Ta) Alloys :

  • Properties : Biocompatibility, shape-memory behavior, and moderate strength.
  • Applications : Medical implants and aerospace fasteners.
  • Limitations : Complex heat treatment requirements .

Data Table: Comparative Properties

Compound	Melting Point (°C)	Density (g/cm³)	Hardness (GPa)	Thermal Conductivity (W/m·K)	Key Applications
Be-Ta (1/1)	~2,500–3,000*	~7.5–8.5*	~10–12*	~50–80*	High-temperature sensors, nuclear moderators
Be-Al	~645–1,250	2.1	1.5–2.0	200	Aerospace structures
Be-Cu	~865–980	8.3	2.0–3.0	100	Electrical components
TaC	~3,980	14.3	15–18	22	Cutting tools
Ta₂O₅	~1,872	8.2	5–7	0.5–1.5	Capacitors, optical coatings
Ta-Nb	~2,400–2,600	8.6	3.5–4.5	54	Chemical reactors

*Estimated values based on constituent properties.

Research Findings and Challenges

• Synthesis and Stability: Beryllium-Tantalum (1/1) likely forms a brittle intermetallic phase due to the large atomic size mismatch between Be (1.12 Å) and Ta (1.47 Å).
• Performance Trade-offs : While Be-Ta may offer a unique balance of lightness (vs. TaC) and thermal stability (vs. Be-Al), its mechanical robustness and oxidation resistance at extreme temperatures remain unverified experimentally.